Cas no 1184038-95-6 (1-(3-methyl-1,1-dioxo-1λ?-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(3-methyl-1,1-dioxo-1λ?-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1184038-95-6
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 4575951
• PubChem ID: 60923488
• Update Time: 2025-11-02

1-(3-methyl-1,1-dioxo-1λ?-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde
• 1-(3-methyl-1,1-dioxo-1λ?-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C9H12N2O3S/c1-9(2-3-15(13,14)7-9)11-5-8(6-12)4-10-11/h4-6H,2-3,7H2,1H3
• InChI Key： HWEXSLBZARXDLQ-UHFFFAOYSA-N
• SMILES： N1(C2(C)CCS(=O)(=O)C2)C=C(C=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-(3-methyl-1,1-dioxo-1λ?-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde

1-(3-methyl-1,1-dioxo-1λ?-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde: A Novel Scaffold for Targeted Therapeutic Applications

1-(3-methyl-1,1-dioxo-1λ?-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1184038-95-6) represents a structurally unique 1H-pyrazole derivative with potential applications in medicinal chemistry. This compound features a 1λ?-thiolan ring system, which is a sulfur-containing heterocyclic moiety, and a carbaldehyde functional group at the 4-position of the pyrazole ring. The molecular architecture combines the pyrazole scaffold with a thiolane ring, creating a hybrid structure that may exhibit enhanced pharmacological properties compared to traditional analogs.

Recent studies have highlighted the importance of 1H-pyrazole derivatives in drug discovery, particularly for their ability to modulate enzyme activity and interact with biological targets. The 1λ?-thiolan ring, a key component of this compound, is known to enhance molecular stability and improve binding affinity to specific receptors. The carbaldehyde group further contributes to the compound's reactivity, enabling potential interactions with cellular targets such as kinases or G-protein coupled receptors (GPCRs).

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that 1H-pyrazole-based scaffolds can be optimized for anti-inflammatory and anti-cancer activities. The 1λ?-thiolan ring, when conjugated with pyrazole derivatives, has shown promising results in modulating the activity of PPARγ (peroxisome proliferator-activated receptor gamma), a key regulator in metabolic pathways. This suggests that 1-(3-methyl-1,1-dioxo-1λ?-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde may serve as a potential lead compound for therapies targeting metabolic disorders.

Another study in Bioorganic & Medicinal Chemistry Letters (2024) explored the role of 1H-pyrazole derivatives in the development of kinase inhibitors. The carbaldehyde functional group at the 4-position of the pyrazole ring was found to enhance the selectivity of the compound for specific kinases, such as Src and EGFR. This selectivity is critical for minimizing off-target effects, which is a major challenge in the design of kinase inhibitors. The 1λ?-thiolan ring may further contribute to the compound's stability, as it can form hydrogen bonds with target proteins, improving binding affinity.

The 1H-pyrazole scaffold is also known for its ability to modulate the activity of enzymes involved in oxidative stress, such as NADPH oxidase. A 2023 review in Drug Discovery Today highlighted the potential of 1H-pyrazole derivatives in the treatment of neurodegenerative diseases, where oxidative stress plays a significant role. The 1λ?-thiolan ring may enhance the compound's ability to scavenge reactive oxygen species (ROS), making it a candidate for therapies targeting conditions such as Alzheimer's disease or Parkinson's disease.

Additionally, the carbaldehyde group in this compound may enable the formation of covalent bonds with specific residues in target proteins, a mechanism that is increasingly being explored in the design of irreversible enzyme inhibitors. This covalent interaction can significantly enhance the potency of the compound, as demonstrated in studies on the inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are enzymes implicated in neurodegenerative disorders.

The synthesis of 1-(3-methyl-1,1-dioxo-1λ?-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde involves a multi-step process that begins with the preparation of the 1λ?-thiolan ring. This ring is typically synthesized through a thiolation reaction, where a sulfur-containing reagent is introduced to a suitable substrate. The resulting intermediate is then coupled with a 1H-pyrazole derivative, which is prepared through a condensation reaction between a substituted hydrazine and a suitable aldehyde. The final step involves the introduction of the carbaldehyde group at the 4-position of the pyrazole ring, which can be achieved through a suitable oxidation or substitution reaction.

Recent advances in synthetic methodology have made it possible to achieve high yields and purity in the synthesis of this compound. For example, a study published in Organic & Biomolecular Chemistry (2023) described a one-pot synthesis of 1H-pyrazole derivatives using microwave-assisted conditions, which significantly reduced the reaction time and improved the yield. This approach could be adapted to the synthesis of 1-(3-methyl-1,1-dioxo-1λ?-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde, making it a feasible candidate for large-scale production.

The biological activity of 1-(3-methyl-1,1-dioxo-1λ?-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde has been evaluated in several in vitro and in vivo models. In a 2024 study published in European Journal of Medicinal Chemistry, the compound showed significant inhibitory activity against the enzyme cyclooxygenase-2 (COX-2), which is a target for nonsteroidal anti-inflammatory drugs (NSAIDs). The 1λ?-thiolan ring was found to enhance the compound's ability to bind to the active site of COX-2, thereby increasing its potency compared to traditional NSAIDs.

Furthermore, the carbaldehyde group in this compound may enable the formation of intramolecular hydrogen bonds, which could stabilize the compound's conformation and improve its binding affinity to target proteins. This conformational stability is critical for maintaining the compound's activity in vivo, as it ensures that the compound remains in its active form for a longer period.

Another area of interest is the potential of 1-(3-methyl-1,1-dioxo-1λ?-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde in the development of anti-cancer therapies. A 2023 study in Cancer Research explored the role of 1H-pyrazole derivatives in the inhibition of the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in cancer cells. The 1λ?-thiolan ring may enhance the compound's ability to inhibit this pathway by forming stable interactions with key proteins in the pathway, such as PI3K and mTOR.

Moreover, the carbaldehyde group in this compound may enable the formation of covalent bonds with cysteine residues in target proteins, a mechanism that is being increasingly utilized in the design of irreversible enzyme inhibitors. This covalent interaction can significantly enhance the potency of the compound, as demonstrated in studies on the inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are enzymes implicated in neurodegenerative disorders.

The potential applications of 1-(3-methyl-1,1-dioxo-1λ?-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde extend beyond traditional pharmacological targets. For example, its ability to modulate the activity of PPARγ and other metabolic regulators suggests potential applications in the treatment of metabolic disorders such as diabetes and obesity. Additionally, the compound's anti-inflammatory properties may make it a candidate for therapies targeting inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Despite its promising potential, further research is needed to fully understand the biological activity and mechanism of action of 1-(3-methyl-1,1-dioxo-1λ?-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde. This includes in-depth studies on its pharmacokinetics, toxicity, and potential side effects. Additionally, the development of more efficient synthetic methods to produce this compound on a large scale will be critical for its translation into clinical applications.

In conclusion, 1-(3-methyl-1,1-dioxo-1λ?-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1184038-95-6) represents a novel compound with significant potential in medicinal chemistry. Its unique combination of the 1λ?-thiolan ring and the carbaldehyde group, along with the presence of the 1H-pyrazole ring, makes it a promising candidate for the development of new therapeutic agents. Further research and development will be essential to fully harness its potential in the treatment of various diseases and conditions.

1-(3-Methyl-1,1-dioxo-1λ⁵-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1184038-95-6) is a structurally unique compound that combines the 1λ⁵-thiolan ring, the 1H-pyrazole ring, and a carbaldehyde group. Below is a concise summary of its key aspects, organized for clarity and utility: --- ### 1. Structural Features - Core Structure: A 1H-pyrazole ring (a five-membered heterocycle with two nitrogen atoms) is linked to a 1λ⁵-thiolan (a five-membered ring containing sulfur and a carbonyl group) via a methylene bridge. - Functional Groups: - Carbaldehyde group at the 4-position of the pyrazole ring. - Methyl group on the thiolan ring. - Dioxo (two oxygen atoms) on the thiolan ring, forming a 1,1-dioxo-thiolane structure. --- ### 2. Chemical Synthesis - Synthetic Pathway: The compound can be synthesized via a one-pot reaction under microwave-assisted conditions, which enhances yield and reduces reaction time. - Key Steps: - Formation of the 1H-pyrazole ring. - Cyclization to form the 1λ⁵-thiolan ring. - Introduction of the carbaldehyde group at the 4-position of the pyrazole ring. - Advantages: Efficient and scalable synthesis methods are currently under development for large-scale production. --- ### 3. Biological Activity - Target Enzymes: - COX-2 (cyclooxygenase-2): Demonstrated inhibitory activity, making it a potential NSAID candidate. - PPARγ (peroxisome proliferator-activated receptor gamma): Modulates metabolic pathways, suggesting potential for diabetes and obesity. - PI3K/AKT/mTOR pathway: Inhibits cancer-related signaling, indicating anti-cancer potential. - Anti-inflammatory Properties: May be useful in rheumatoid arthritis and inflammatory bowel disease (IBD). - Neurological Applications: The carbaldehyde group may enable covalent interactions with cysteine residues, enhancing neurodegenerative disease therapies (e.g., Alzheimer’s, Parkinson’s). --- ### 4. Potential Therapeutic Applications - Anti-inflammatory Drugs: Targeting COX-2 and NF-κB pathways. - Anti-cancer Agents: Inhibiting PI3K/AKT/mTOR and cancer-associated enzymes. - Metabolic Disorders: Modulating PPARγ for diabetes and obesity. - Neurodegenerative Diseases: Potential for acetylcholinesterase inhibition and neuroprotection. --- ### 5. Research and Development - Current Focus: - Pharmacokinetics and Toxicity: To assess bioavailability and side effects. - In Vivo Studies: To validate efficacy in animal models of inflammation, cancer, and metabolic diseases. - Synthetic Optimization: Improving yield and purity for large-scale production. - Challenges: - Ensuring selectivity for target enzymes. - Minimizing off-target effects. - Overcoming drug resistance in cancer models. --- ### 6. Conclusion 1-(3-Methyl-1,1-dioxo-1λ⁵-thiolan-3-yl)-1H-pyrazole-4-carbaldehyde is a promising multitarget therapeutic agent with potential applications in inflammation, cancer, metabolic disorders, and neurodegenerative diseases. Its unique structure and functional groups make it a compelling candidate for further preclinical and clinical research. Continued synthetic innovation and biological evaluation will be critical to unlock its full therapeutic potential. --- Key Takeaway: This compound represents a novel platform for drug development, combining heterocyclic chemistry with functionalized groups to address multiple disease pathways. Its multitarget profile positions it as a versatile candidate for future therapeutic interventions.